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Compound of Interest

Compound Name: 2-Amino-4,6-dichlorophenol

Cat. No.: B1218851 Get Quote

An In-depth Technical Guide to 2-Amino-4,6-dichlorophenol: Physical and Chemical

Properties

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Amino-4,6-dichlorophenol, tailored for researchers, scientists, and

professionals in drug development. The document summarizes key data, outlines experimental

protocols, and illustrates relevant chemical processes.

General and Chemical Identifiers
2-Amino-4,6-dichlorophenol, a substituted aromatic compound, is a significant intermediate

in the synthesis of various chemicals, including dyes and pharmaceuticals.[1][2] Its structure

features an amino group and a hydroxyl group on a benzene ring, with two chlorine atoms as

additional substituents.
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Identifier Value

IUPAC Name 2-amino-4,6-dichlorophenol[3]

CAS Number 527-62-8[3][4][5]

Molecular Formula C₆H₅Cl₂NO[1][3][4][5][6]

Molecular Weight 178.01 g/mol [3][4] or 178.02 g/mol [1][5][6]

Synonyms

2,4-Dichloro-6-aminophenol, 4,6-Dichloro-o-

aminophenol, 4,6-Dichloro-2-aminophenol[3][5]

[7]

EC Number 208-421-3[3][8]

UN Number 2811[3][8]

Physical Properties
The physical characteristics of 2-Amino-4,6-dichlorophenol have been documented across

various sources, revealing it to be a solid substance under standard conditions. It is described

as appearing as off-white to ash, light brown, or yellow to brown crystals or powder.[4][6] When

pure, it is snow-white.[5]
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Property Value

Appearance
Long needles (from carbon disulfide)[3][6][9];

Off-white or light brown crystals[4][6]

Melting Point
94-95 °C; 95-96 °C[5]; 97 °C[6][9]; 203 to 205 °F

(decomposes)[3][10]

Boiling Point ~286.5 °C at 760 mmHg (Predicted)[1][6][9]

Density
~1.6 g/cm³ (Predicted); 1.2549 (Rough

Estimate)[6][9]

Solubility

Soluble in water and organic solvents.[4] Freely

soluble in benzene, less so in carbon disulfide,

and much less in petroleum ether.[5]

Sublimation
Sublimes at 158-176 °F (70-80 °C) at 0.06

mmHg.[3][5][6][9]

Refractive Index 1.5680 (Estimated)[1][6][9]; 1.661

Chemical Properties and Reactivity
2-Amino-4,6-dichlorophenol's reactivity is defined by its functional groups: the amino,

hydroxyl, and chloro substituents on the aromatic ring.[4] It may be sensitive to prolonged

exposure to air and/or light.[3][6][8][9][10] The compound is known to react with strong

oxidizers, mineral acids, or bases.[3][6][9][10] Its versatility makes it a valuable intermediate for

producing azo dyes and pharmaceuticals like Oxyclozanide.[1][4][5]
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Property Value/Description

pKa 7.85 ± 0.23 (Predicted)[9]

Reactivity Profile
Reacts with strong oxidizers and mineral acids

or bases.[3][6][9][10]

Stability

May be sensitive to prolonged exposure to air or

light.[3][6][8][9] The pure free base is very

stable, but stability can be compromised by

impurities.[5]

Flash Point
Data not available; considered probably

combustible.[3][6][9][10]

Spectral Data
Spectroscopic data is crucial for the structural confirmation of 2-Amino-4,6-dichlorophenol.

Technique Data

Mass Spectrometry (GC-MS)

m/z Top Peak: 177; 2nd Highest: 179; 3rd

Highest: 113.[3] MS Calculated: 177; MS

Measured: 178 (M+H).[6][9]

Infrared (IR) Spectroscopy

Vapor phase IR spectra are available.[3] Key

vibrational modes would include O-H and N-H

stretching, aromatic C-H stretching, and C-Cl

stretching.[4]

¹H NMR

The product synthesized via the reduction of

2,4-dichloro-6-nitrophenol was confirmed by ¹H

NMR (CDCl₃): δ 3.92 (s, 2H), 5.36 (s, 1H), 6.59

(d, J = 2.1Hz, 1H), 6.71 (d, J = 2.1Hz, 1H).[6][9]

Experimental Protocols
Synthesis of 2-Amino-4,6-dichlorophenol
The most common synthesis route involves the reduction of 2,4-dichloro-6-nitrophenol.[4][5][6]
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Protocol: Reduction using Sodium Bisulfite[6][9]

Suspend 2,4-dichloro-6-nitrophenol (60.0 g, 288 mmol) in a mixture of ethanol (250 mL) and

water (250 mL).

Add sodium bisulfite (251 g, 1.44 mol) to the suspension in batches.

Stir the reaction mixture at 65 °C for 4 hours.

After the reaction is complete, concentrate the mixture under vacuum.

Dilute the concentrated residue with saturated aqueous sodium bicarbonate (500 mL).

Extract the product with ethyl acetate (4 x 200 mL).

Wash the combined organic layers with brine and dry over anhydrous magnesium sulfate.

Filter the solution and concentrate it in a vacuum to yield the crude product.

2,4-dichloro-6-nitrophenol

Stir at 65°C for 4h

Add

Sodium Bisulfite (NaHSO₃)
Ethanol/Water

2-Amino-4,6-dichlorophenol

Yields

Click to download full resolution via product page
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Caption: Synthesis of 2-Amino-4,6-dichlorophenol via reduction.

Purification
The crude product from the synthesis can be purified using column chromatography followed

by washing and crystallization.[6][9]

Protocol: Purification by Column Chromatography and Crystallization[6][9]

Purify the crude residue from the synthesis using silica gel column chromatography.

Elute the column with a gradient mixture of 0-50% ethyl acetate in hexane.

Collect the target fractions and concentrate them under vacuum to yield a solid product.

Wash the resulting solid with hexane to obtain the final purified 2-Amino-4,6-
dichlorophenol.

Further purification can be achieved by crystallization from carbon disulfide or benzene.[5][9]
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Crude Product
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Caption: Workflow for the purification of 2-Amino-4,6-dichlorophenol.

Role as a Chemical Intermediate
The structural features of 2-Amino-4,6-dichlorophenol make it a key building block in organic

synthesis.[4] Its reactivity allows for various chemical modifications, making it an essential

intermediate in the manufacturing of more complex molecules.[1]
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Caption: Role as an intermediate in chemical manufacturing.[1][6][9]

Safety and Handling
2-Amino-4,6-dichlorophenol is classified as toxic if swallowed and is a local irritant,

potentially causing irritation to the skin, eyes, and mucous membranes.[3][10] It should be

stored in a dry, dark place at room temperature.[9] For spills, it is recommended to isolate the

area and use appropriate personal protective equipment.[3][10] Fires involving this material can

be managed with dry chemical, carbon dioxide, or Halon extinguishers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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